Cas no 821770-03-0 (Naphtho[2,3-b]furan, 2-(4-chlorophenyl)-3-(trifluoromethyl)-)

Naphtho[2,3-b]furan, 2-(4-chlorophenyl)-3-(trifluoromethyl)- structure
821770-03-0 structure
Product Name:Naphtho[2,3-b]furan, 2-(4-chlorophenyl)-3-(trifluoromethyl)-
CAS No:821770-03-0
MF:C19H10ClF3O
MW:346.730314731598
CID:697550
PubChem ID:71419978
Update Time:2025-04-19

Naphtho[2,3-b]furan, 2-(4-chlorophenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,3-b]furan, 2-(4-chlorophenyl)-3-(trifluoromethyl)-
    • 2-(4-chlorophenyl)-3-(trifluoromethyl)benzo[f][1]benzofuran
    • DTXSID20839192
    • 2-(4-CHLOROPHENYL)-3-(TRIFLUOROMETHYL)NAPHTHO[2,3-B]FURAN
    • 821770-03-0
    • Inchi: 1S/C19H10ClF3O/c20-14-7-5-11(6-8-14)18-17(19(21,22)23)15-9-12-3-1-2-4-13(12)10-16(15)24-18/h1-10H
    • InChI Key: LUXPSHIZCSXCSH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=C(C(F)(F)F)C2C=C3C=CC=CC3=CC=2O1

Computed Properties

  • Exact Mass: 346.0372271g/mol
  • Monoisotopic Mass: 346.0372271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 13.1Ų

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